Cas no 888461-21-0 (N-(2H-1,3-benzodioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888461-21-0
• MF: C₂₃H₁₄ClN₃O₇
• MW: 479.826164722443
• CID: 5878380
• PubChem ID: 16818242
• Update Time: 2025-11-01

N-(2H-1,3-benzodioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-3-[(2-chloro-5-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)benzofuran-2-carboxamide
• AKOS024617402
• N-(2H-1,3-benzodioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)-1-benzofuran-2-carboxamide
• F1883-1441
• 888461-21-0
• AB00677376-01

• Inchi： 1S/C23H14ClN3O7/c24-16-7-6-13(27(30)31)10-15(16)22(28)26-20-14-3-1-2-4-17(14)34-21(20)23(29)25-12-5-8-18-19(9-12)33-11-32-18/h1-10H,11H2,(H,25,29)(H,26,28)
• InChI Key： KLYNXISBAQJTQA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC([N+]([O-])=O)=CC=C2Cl)=C1C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 479.0520275g/mol
• Monoisotopic Mass: 479.0520275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 136Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2-chloro-5-nitrobenzamido)-1-benzofuran-2-carboxamide

N-(2H-1,3-Benzo[d]oxol-5-Yl)-3-(2-Chloro-5-Nitrobenzamido)-1-Benzo[f]ur[2]anone: A Comprehensive Overview

The compound with CAS No 888461-21-0, known as N-(2H-1,3-benzo[d]oxol-5-Yl)-3-(2-Chloro-5-Nitrobenzamido)-1-Benzo[f]ur[2]anone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodioxole moiety and a benzofuranone core, both of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive agents with potential therapeutic applications. The presence of the benzodioxole group is known to enhance the molecule's stability and solubility, while the benzofuranone moiety contributes to its ability to interact with biological targets such as enzymes and receptors.

One of the most notable aspects of this compound is its structural versatility. The substitution pattern at the benzodioxole and benzofuranone rings allows for a wide range of chemical modifications, enabling researchers to explore its potential in various biological systems. For instance, the chlorine and nitro substituents on the benzene ring are known to influence the molecule's electronic properties, making it a promising candidate for use in anti-inflammatory and anticancer drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution. The synthesis pathway is highly efficient and has been optimized to ensure high yields and purity, making it suitable for large-scale production in research settings.

The application of this compound extends beyond medicinal chemistry. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and photovoltaic cells. Recent research has demonstrated that this compound exhibits excellent charge transport properties, which could be leveraged to improve the efficiency of these devices.

In conclusion, N-(2H-1,3-benzo[d]oxol-5-Yl)-3-(2-Chloro-5-Nitrobenzamido)-1-Benzo[f]ur[2]anone represents a significant advancement in organic chemistry. Its versatile structure and promising properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.